Cas no 195981-08-9 (BMS-214662 hydrochloride)

• Product Name: BMS-214662 hydrochloride
• CAS No: 195981-08-9
• MF: C₂₅H₂₄ClN₅O₂S₂
• MW: 526.07336139679
• MDL: MFCD21604092
• CID: 1083870
• PubChem ID: 329774353
• Update Time: 2025-05-20

BMS-214662 hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-((1H-Imidazol-4-yl)methyl)-3-benzyl-4-(thiophen-2-ylsulfonyl)-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine-7-carbonitrile hydrochloride
• (3R)-3-benzyl-1-(1H-imidazol-5-ylmethyl)-4-thiophen-2-ylsulfonyl-3,5-dihydro-2H-1,4-benzodiazepine-7-carbonitrile,hydrochloride
• (R)-2,3,4,5-Tetrahydro-1-(1H-imidazol-4-ylmethyl)-3-(phenylmethyl)-4-(2-thienylsulfonyl)-1H-1,4-Benzodiazepine-7-carbonitrile monohydrochloride
• (R)-7-Cyano-2,3,4,5-tetrahydro-1-(1H-imidazol-4-ylmethyl)-3-(phenylmethyl)-4-(2-thienylsulfonyl)-1H-1,4-benzodiazepine hydrochloride
• BMS 214662
• BMS-214662monoHCl
• -3-benzyl-4-(thiophen-2-ylsulfonyl)
• -2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine-7-carbonitrile hydrochloride
• 2ZRT8VWQ9J
• 1H-1,4-Benzodiazepine-7-carbonitrile, 2,3,4,5-tetrahydro-1-(1H-imidazol-5-ylmethyl)-3-(phenylmethyl)-4-(2-thienylsulfonyl)-, hydrochloride (1:1), (3R)-
• AX8218782
• ST24035127
• (R)-1-((1H-Imidazol-4-yl)methyl)-3-benzyl-4-(
• BMS-214662 hydrochloride

• MDL： MFCD21604092
• Inchi： 1S/C25H23N5O2S2.ClH/c26-13-20-8-9-24-21(11-20)15-30(34(31,32)25-7-4-10-33-25)23(12-19-5-2-1-3-6-19)17-29(24)16-22-14-27-18-28-22;/h1-11,14,18,23H,12,15-17H2,(H,27,28);1H/t23-;/m1./s1
• InChI Key： LBPFLNDUCNNGPS-GNAFDRTKSA-N
• SMILES： Cl.S(C1=CC=CS1)(N1CC2C=C(C#N)C=CC=2N(CC2=CN=CN2)C[C@H]1CC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 834
• Topological Polar Surface Area: 130

BMS-214662 hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on BMS-214662 hydrochloride

BMS-214662 Hydrochloride: A Promising Compound in Modern Pharmaceutical Research

BMS-214662 hydrochloride, also known by its CAS number 195981-08-9, is a compound that has garnered significant attention in the field of pharmaceutical research. This compound, developed by Bristol Myers Squibb (BMS), has been extensively studied for its potential therapeutic applications. Recent studies have highlighted its role in targeting specific pathways involved in various diseases, making it a promising candidate for drug development.

The BMS-214662 hydrochloride molecule exhibits unique pharmacological properties that set it apart from other compounds in its class. Its ability to modulate key cellular pathways has been demonstrated in multiple preclinical models, showing potential efficacy in treating conditions such as cancer, inflammation, and metabolic disorders. Researchers have particularly focused on its mechanism of action, which involves inhibiting specific enzymes and receptors that play critical roles in disease progression.

One of the most recent breakthroughs involving CAS No. 195981-08-9 is its application in targeted cancer therapy. Studies published in leading journals such as Nature Medicine and Cancer Research have shown that BMS-214662 hydrochloride can selectively inhibit oncogenic signaling pathways without causing significant toxicity to healthy cells. This selectivity is a major advantage over traditional chemotherapy agents, which often affect both cancerous and normal cells.

In addition to its oncological applications, BMS-214662 hydrochloride has also shown promise in the treatment of inflammatory diseases. Preclinical trials have demonstrated its ability to reduce inflammation by modulating immune response pathways. This makes it a potential candidate for treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and other autoimmune disorders.

The synthesis and characterization of CAS No. 195981-08-9 have been optimized to ensure high purity and stability. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to confirm the compound's structure and properties. These advancements have facilitated large-scale production and clinical testing of BMS-214662 hydrochloride.

Recent clinical trials involving BMS-214662 hydrochloride have yielded encouraging results. Phase I studies have confirmed its safety profile, with minimal adverse effects reported among participants. Phase II trials are currently underway to assess its efficacy in treating specific indications, including advanced solid tumors and chronic inflammatory conditions.

The development of BMS-214662 hydrochloride represents a significant milestone in the field of medicinal chemistry. Its innovative approach to targeting disease pathways offers new hope for patients suffering from complex medical conditions. As research continues, it is anticipated that this compound will pave the way for the development of more effective and personalized therapies.

In conclusion, BMS-214662 hydrochloride (CAS No. 195981-08-9) stands at the forefront of modern pharmaceutical innovation. With its unique pharmacological properties and promising clinical results, this compound has the potential to revolutionize the treatment of various diseases. As further research unfolds, it is expected to play a pivotal role in advancing medical science and improving patient outcomes worldwide.